1,2-Diphenylhydrazine hydrochloride

• IUPAC Name: 1,2-diphenylhydrazine;hydrochloride
• InChI: InChI=1S/C12H12N2.ClH/c1-3-7-11(8-4-1)13-14-12-9-5-2-6-10-12;/h1-10,13-14H;1H
• InChI Key: CMVKHCZQVDNMPY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NNC2=CC=CC=C2.Cl
• Molecular Formula: C12H13ClN2
• Molecular Weight: 220.70 g/mol

Description

1,2-Diphenylhydrazine, also known as Hydrazobenzene, is an aromatic organic compound consisting of two aniline groups joined via their nitrogen atoms. It is an important industrial chemical used in the manufacture of dyes, pharmaceuticals, and hydrogen peroxide. It is mainly used in the manufacture of fabrics and medicines.

Synthesis Analysis

1,2-Diphenylhydrazine can be synthesized by the hydrolysis of a phenylhydrazine derivative in the presence of water and an inorganic acid. Another method involves treating Azoxybenzene with DMAP salt and sodium hydride in dry DMF at room temperature under UV light.

Molecular Structure Analysis

The molecular structure of 1,2-Diphenylhydrazine consists of two aniline groups joined via their nitrogen atoms. The chemical formula is C12H12N2 and it has a molar mass of 184.242 g·mol −1.

Chemical Reactions Analysis

1,2-Diphenylhydrazine is a mild reducing agent. It is incompatible with strong oxidizing agents, strong acids, acid chlorides, and acid anhydrides. It is readily oxidized by nitric acid, silver nitrate, or permanganate and is reduced under alkaline conditions.

Physical And Chemical Properties Analysis

1,2-Diphenylhydrazine is a white crystalline solid that dissolves only slightly in water. It has a melting point of 123–126 °C. The vapor pressure for 1,2-Diphenylhydrazine is 2.6 × 10^-5 mm Hg at 25 °C, and its log octanol/water partition coefficient (log K) is 2.94.

Scientific Research Applications

Manufacture of Fabrics

. It can be used in the production of dyes that are then used to color the fabrics.

Pharmaceutical Applications

. It can be used in the synthesis of various drugs, contributing to the development of new treatments and therapies.

Precursor of Benzidine

. Benzidine is a compound used in the manufacture of dyes, particularly those used in the textile industry.

Antisludging Additive for Motor Oil

. This helps to prevent the formation of sludge, thereby improving the performance and lifespan of the engine.

Constituent in Photochromic Resins

. These are materials that change their color when exposed to light, and they have various applications, including in eyewear, textiles, and security inks.

Use in Polymers

. Polymers have a wide range of applications, including in plastics, paints, adhesives, and coatings.

Synthesis of Hydrogen Peroxide

. Hydrogen peroxide is a common disinfectant and bleaching agent, and it is also used in the treatment of wastewater.

Production of Dyestuffs

. These dyes are used in various industries, including textiles, paper, and leather.

Safety And Hazards

1,2-Diphenylhydrazine is harmful if swallowed, inhaled, or absorbed through the skin. It may cause irritation and when heated to decomposition it emits toxic fumes of carbon monoxide, carbon dioxide, and nitrogen oxides. It is also suspected of causing genetic defects and may cause cancer.